Cas no 1381971-92-1 (5-Fluoro-2-(1H-pyrazol-4-yl)pyridine)

• Product Name: 5-Fluoro-2-(1H-pyrazol-4-yl)pyridine
• CAS No: 1381971-92-1
• MF: C₈H₆FN₃
• MW: 163.151744365692
• MDL: MFCD30502691
• CID: 4784114
• PubChem ID: 67991756
• Update Time: 2025-10-31

5-Fluoro-2-(1H-pyrazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(1H-pyrazol-4-yl)pyridine
• 5-fluoro-2-(1H-pyrazole-4-yl)pyridine
• 5-Fluoro-2-(1H-pyrazol-4-yl)pyridine

• MDL： MFCD30502691
• Inchi： 1S/C8H6FN3/c9-7-1-2-8(10-5-7)6-3-11-12-4-6/h1-5H,(H,11,12)
• InChI Key： HRNYNCLTFZSMQU-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1C=NNC=1

Computed Properties

• Exact Mass: 163.05457537 g/mol
• Monoisotopic Mass: 163.05457537 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6
• Molecular Weight: 163.15

Additional information on 5-Fluoro-2-(1H-pyrazol-4-yl)pyridine

Introduction to 5-Fluoro-2-(1H-pyrazol-4-yl)pyridine (CAS No. 1381971-92-1)

5-Fluoro-2-(1H-pyrazol-4-yl)pyridine, identified by the chemical compound code CAS No. 1381971-92-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 5-Fluoro-2-(1H-pyrazol-4-yl)pyridine, particularly the presence of a fluorine atom and a pyrazole moiety, contribute to its unique chemical properties and biological interactions, making it a valuable scaffold for drug discovery and development.

The fluorine atom in 5-Fluoro-2-(1H-pyrazol-4-yl)pyridine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Fluorinated compounds are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and increase bioavailability. These attributes make fluorinated pyridines particularly attractive in the design of novel therapeutic agents. The pyrazole ring, on the other hand, is a well-documented pharmacophore that is frequently incorporated into drug molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. This dual functionality makes 5-Fluoro-2-(1H-pyrazol-4-yl)pyridine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. 5-Fluoro-2-(1H-pyrazol-4-yl)pyridine has emerged as a key intermediate in the synthesis of various bioactive molecules. Its structural versatility allows for modifications at multiple positions, enabling the creation of libraries of compounds with tailored biological activities. This flexibility has been exploited in the design of molecules targeting various disease pathways, including cancer, inflammation, and infectious diseases.

One of the most compelling aspects of 5-Fluoro-2-(1H-pyrazol-4-yl)pyridine is its potential application in oncology research. Pyridine-based compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The introduction of a fluorine atom at the 5-position enhances the potency and selectivity of these inhibitors. Furthermore, the pyrazole moiety can be used to modulate binding interactions with specific protein targets, leading to the development of more effective anticancer agents. Several preclinical studies have demonstrated the efficacy of fluorinated pyrazole derivatives in inhibiting tumor growth and inducing apoptosis in cancer cell lines.

Another area where 5-Fluoro-2-(1H-pyrazol-4-yl)pyridine has shown significant promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. Pyridine-based compounds have been investigated for their ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 5-Fluoro-2-(1H-pyrazol-4-ylyl)pyridine, including its fluorine atom and pyrazole ring, contribute to its ability to interact with these enzymes and reduce inflammatory responses.

The synthesis of 5-fluoro - 2 - ( 1 H - pyrazol - 4 - yl ) pyridine involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high yields and purity. The process typically begins with the condensation of appropriately substituted pyridines with hydrazines or hydrazides, followed by functionalization at the desired positions using fluorinating agents or other electrophilic reagents. The use of modern catalytic methods has further streamlined this process, making it more efficient and environmentally friendly.

In conclusion, 5-fluoro - 2 - ( 1 H - pyrazol - 4 - yl ) pyridine (CAS No. 1381971 - 92 - 1) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a fluorine atom and a pyrazole ring, make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its applications in oncology, inflammation, and other areas, underscoring its importance as a building block in medicinal chemistry.